4,6-Dichloro-7-iodoindan-1-one

• Molecular Formula: C9H5Cl2IO
• Molecular Weight: 326.94 g/mol
• IUPAC Name: 4,6-dichloro-7-iodo-2,3-dihydroinden-1-one
• InChI: InChI=1S/C9H5Cl2IO/c10-5-3-6(11)9(12)8-4(5)1-2-7(8)13/h3H,1-2H2
• InChI Key: GYEPBACTUMTQLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)C2=C1C(=CC(=C2I)Cl)Cl

Description

4,6-Dichloro-7-iodoindan-1-one is a useful research compound. Its molecular formula is C9H5Cl2IO and its molecular weight is 326.94 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

4,6-Dichloro-7-trifluoromethylsulfonyloxyindan-1-one (56.0 g., 0.160 mole), sodium iodide (133.1 g., 0.8 mole), and DMF (320 ml) in a dry apparatus were stirred under nitrogen at a bath temperature at 130° C. for four days, cooled to room temperature, and poured into 1 L of ice-water. The crystals were collected, washed with water, dried overnight in a vacuum oven at 50° C., then sublimed at 170°-190° C. at 0.05 mm to give 38.3 g. of crude product which was recrystalized from toluene to give 31.8 g of the title compound, mp. 170°-172° C.